5-ethyl-2-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 5-ethyl-2-methoxy-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C22H20N2O5S/c1-3-14-8-10-20(28-2)21(12-14)30(26,27)24-15-9-11-18-16(13-15)22(25)23-17-6-4-5-7-19(17)29-18/h4-13,24H,3H2,1-2H3,(H,23,25)
• InChI Key: XBHRGPXUAUNHHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol

Description

5-ethyl-2-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H20N2O5S and its molecular weight is 424.47. The purity is usually 95%.
BenchChem offers high-quality 5-ethyl-2-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-ethyl-2-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

• A study highlighted the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, revealing their promising properties as photosensitizers in photodynamic therapy for cancer treatment due to their good fluorescence properties and high singlet oxygen quantum yield, making them suitable for Type II mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antifungal Activity

• Research on new benzenesulfonamide derivatives bearing the 2,5-disubstituted-1,3,4-oxadiazole moiety demonstrated their synthesis, with some compounds exhibiting significant in vitro anti-HIV and antifungal activities (Zareef et al., 2007).

Environmental Analysis

• A novel method was developed for the extraction and determination of benzotriazole, benzothiazole, and benzenesulfonamide compounds from soil samples, highlighting their prevalence as emerging contaminants due to their widespread industrial and household use (Speltini et al., 2016).

Enzyme Inhibition Studies

• Schiff bases derived from sulfamethoxazole/sulfisoxazole and substituted salicylaldehydes, along with their Pd(II), Cu(II) complexes, were synthesized and characterized, showing notable antimicrobial activities and potent inhibition effects on carbonic anhydrase enzymes, suggesting potential therapeutic applications (Alyar et al., 2018).

Antiproliferative Activity

• A study on N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives revealed their potential as antiproliferative agents against a panel of tumor cell lines, with certain compounds exhibiting higher activity than standard drugs, suggesting their utility in cancer treatment research (Motavallizadeh et al., 2014).